2-Tolylisocyanide
Overview
Description
2-Tolylisocyanide is a chemical compound with the linear formula CH3C6H4NC . It has a molecular weight of 117.15 .
Molecular Structure Analysis
The molecular structure of 2-Tolylisocyanide consists of a total of 16 bonds. There are 9 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, and 1 positively charged N .Physical And Chemical Properties Analysis
2-Tolylisocyanide has a refractive index of n20/D 1.5140 (lit.) and a density of 0.953 g/mL at 25 °C (lit.) . It has a boiling point of 36-38 °C/0.2 mmHg (lit.) .Scientific Research Applications
Agriculture: Pesticide Formulation
In agriculture, 2-Tolylisocyanide can be utilized in the formulation of pesticides. Its chemical properties allow it to bind with other compounds, enhancing the efficacy of pesticides and potentially leading to more sustainable agricultural practices .
Materials Science: Polymer Production
The compound’s ability to react with hydroxyl, amine, and thiol groups makes it valuable in producing polymers. These polymers have applications in creating advanced materials with specific mechanical and chemical properties .
Environmental Science: Pollution Remediation
2-Tolylisocyanide may contribute to environmental remediation technologies, such as the development of adsorbents for heavy metals and other pollutants. Its chemical structure could be key in synthesizing materials that help clean up contaminated sites .
Analytical Chemistry: Chemical Analysis
In analytical chemistry, 2-Tolylisocyanide is used as a reagent in various analytical methods. Its predictable reactions with other chemicals make it a valuable tool for identifying and quantifying substances in complex mixtures .
Synthetic Chemistry: Complex Molecule Construction
The reactivity of 2-Tolylisocyanide with multiple functional groups makes it an indispensable reagent in the construction of complex organic molecules. It is widely used in multicomponent reactions, contributing to the synthesis of natural or naturallike products .
Biochemistry: Enzyme Inhibition Studies
While not directly used in biochemistry, derivatives of isocyanides, to which 2-Tolylisocyanide belongs, are studied for their potential as enzyme inhibitors. This research can lead to the development of new therapeutic agents .
Pharmaceuticals: Advanced Drug Delivery Systems
2-Tolylisocyanide’s derivatives are explored in the creation of advanced drug delivery systems. Its ability to form polymers can be harnessed to develop carriers that improve the bioavailability and efficacy of pharmaceuticals .
Mechanism of Action
Mode of Action
Isocyanides in general are known to react with compounds containing active hydrogens (-oh, -nh2, -sh) to form urethanes, ureas, and related polymers. This reaction is driven by the high reactivity of the isocyanate group, which readily undergoes nucleophilic addition with the active hydrogen.
Pharmacokinetics
Its physical properties such as boiling point (36-38 °c/02 mmHg) and density (0953 g/mL at 25 °C) have been documented .
properties
IUPAC Name |
1-isocyano-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N/c1-7-5-3-4-6-8(7)9-2/h3-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGHZICGHCZFYNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1[N+]#[C-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60341820 |
Source
|
| Record name | 2-Tolylisocyanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60341820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Tolylisocyanide | |
CAS RN |
10468-64-1 |
Source
|
| Record name | 2-Tolylisocyanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60341820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-isocyano-2-methylbenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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